Cas no 228544-88-5 (1-(2-Chlorotrityl)-3,5-dimethylpyrazole)

• Product Name: 1-(2-Chlorotrityl)-3,5-dimethylpyrazole
• CAS No: 228544-88-5
• MF: C₂₄H₂₁ClN₂
• MW: 372.889944791794
• CID: 2150307
• PubChem ID: 10109862
• Update Time: 2025-04-21

1-(2-Chlorotrityl)-3,5-dimethylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorotrityl)-3,5-dimethylpyrazole
• SCHEMBL332282
• DB-353869
• 228544-88-5

• Inchi： 1S/C24H21ClN2/c1-18-17-19(2)27(26-18)24(20-11-5-3-6-12-20,21-13-7-4-8-14-21)22-15-9-10-16-23(22)25/h3-17H,1-2H3
• InChI Key： NQHBVDBKRQTWEH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CC=CC=1)(C1C=CC=CC=1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 372.1393264Da
• Monoisotopic Mass: 372.1393264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 17.8Ų